Cas no 1705877-03-7 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide)

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide is a synthetic compound featuring a benzodioxin-pyrazole core conjugated with a dithiolane-pentanamide moiety. This structure imparts unique reactivity and potential biological activity, particularly in redox-related applications due to the presence of the 1,2-dithiolane group. The compound’s design allows for selective interactions with thiol-containing biomolecules, making it of interest in biochemical and pharmacological research. Its stability and solubility profile enhance its utility in experimental settings. Further studies may explore its role as a modulator of cellular redox processes or as a scaffold for developing novel therapeutic agents.
N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide structure
1705877-03-7 structure
Product Name:N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide
CAS No:1705877-03-7
MF:C20H25N3O3S2
MW:419.560802221298
CID:5366022
PubChem ID:90622720
Update Time:2025-06-10

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide
    • N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-5-(1,2-dithiolan-3-yl)pentanamide
    • N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-(dithiolan-3-yl)pentanamide
    • N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-5-(1,2-dithiolan-3-yl)pentanamide
    • F6448-2368
    • 1705877-03-7
    • AKOS025096167
    • Inchi: 1S/C20H25N3O3S2/c24-20(8-4-1-5-17-9-10-27-28-17)22-15-11-21-23(12-15)13-16-14-25-18-6-2-3-7-19(18)26-16/h2-3,6-7,11-12,16-17H,1,4-5,8-10,13-14H2,(H,22,24)
    • InChI Key: KXROVUYHXYXVOC-UHFFFAOYSA-N
    • SMILES: S1C(CCS1)CCCCC(NC1C=NN(C=1)CC1COC2C=CC=CC=2O1)=O

Computed Properties

  • Exact Mass: 419.13373402g/mol
  • Monoisotopic Mass: 419.13373402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 116Ų

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide Pricemore >>

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Additional information on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide

Research Brief on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide (CAS: 1705877-03-7)

In recent years, the compound N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide (CAS: 1705877-03-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin and dithiolane moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of oxidative stress-related pathways and inflammatory responses. The following brief synthesizes the latest findings and developments related to this compound.

The structural complexity of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide suggests its potential as a multifunctional agent. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action. One notable study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route for this compound, highlighting its scalability for industrial production. The study also reported improved yield and purity, which are critical for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that this compound exhibits potent antioxidant properties, primarily attributed to the dithiolane moiety, which can undergo redox cycling to scavenge reactive oxygen species (ROS). In vitro studies using human cell lines demonstrated its efficacy in reducing oxidative damage and inflammation markers, such as TNF-α and IL-6. These findings position the compound as a potential candidate for treating conditions like neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory diseases.

In addition to its antioxidant effects, recent research has explored its interactions with specific molecular targets. A 2024 study in Biochemical Pharmacology identified the compound as a selective modulator of the Nrf2-Keap1 pathway, a critical regulator of cellular defense mechanisms against oxidative stress. This discovery opens new avenues for developing targeted therapies for diseases where oxidative stress plays a central role, such as diabetes and cancer.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is investigating various formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic index. Preliminary data from animal models suggest that such approaches could significantly improve the compound's efficacy and safety profile.

In conclusion, N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1,2-dithiolane-3-pentanamide represents a compelling area of research in chemical biology and drug development. Its dual functionality as an antioxidant and anti-inflammatory agent, combined with its emerging role in modulating key cellular pathways, underscores its therapeutic potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ensuring that this compound can be developed into a viable therapeutic option.

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